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Compound of Interest

Compound Name: 4-Methylbenzylamine

Cat. No.: B130917

For immediate reference, 4-Methylbenzylamine is a corrosive and combustible liquid that
requires disposal as hazardous waste. Under no circumstances should it be disposed of down
the drain or in regular trash. This guide provides detailed procedures for the safe handling and
disposal of 4-Methylbenzylamine, ensuring the safety of laboratory personnel and compliance
with environmental regulations.

l. Immediate Safety and Hazard Information

4-Methylbenzylamine is classified as a corrosive substance that can cause severe skin burns
and eye damage.[1][2] It is also a combustible liquid.[3] Adherence to proper personal
protective equipment (PPE) protocols is mandatory when handling this chemical.

Key Safety Precautions:

o Engineering Controls: Always handle 4-Methylbenzylamine in a well-ventilated area,
preferably within a chemical fume hood.[4]

o Personal Protective Equipment (PPE):
o Eye Protection: Wear tightly fitting safety goggles and a face shield (minimum 8-inch).[1]

o Hand Protection: Use compatible chemical-resistant gloves. Gloves must be inspected
before use and disposed of properly after.[1]

o Body Protection: Wear a complete suit protecting against chemicals.[1]
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e Emergency Procedures:

o

Skin Contact: Immediately take off all contaminated clothing. Rinse the affected skin with
plenty of water and soap. Seek immediate medical attention.[1][5]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if
present and easy to do so. Continue rinsing and seek immediate medical attention.[1][5]

o Ingestion: Rinse mouth with water. Do NOT induce vomiting. Seek immediate medical
attention.[1][5]

o Inhalation: Move the person to fresh air and keep them comfortable for breathing. Seek
immediate medical attention.

Il. Quantitative Data Summary

The following table summarizes key quantitative data for 4-Methylbenzylamine, extracted from
its Safety Data Sheet (SDS).

Property Value

Molecular Formula CsH11N

Molecular Weight 121.18 g/mol

CAS Number 104-84-7

Boiling Point 195 °C (lit.)

Melting Point 12-13 °C (lit.)

Density 0.952 g/mL at 25 °C (lit.)
Flash Point 80 °C (176 °F) - closed cup

H314: Causes severe skin burns and eye
GHS Hazard Statements
damage.

UN Number 2735

(Source:[1][2])
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lll. Disposal Protocol for 4-Methylbenzylamine
Waste

The primary method for the ultimate disposal of 4-Methylbenzylamine is incineration in a
chemical incinerator equipped with an afterburner and scrubber.[1] However, laboratory
personnel are responsible for the safe collection, storage, and preparation of the waste for
pickup by a licensed professional waste disposal service.[1]

Step-by-Step Laboratory Disposal Procedure:
o Waste Identification and Segregation:
o lIdentify all waste streams containing 4-Methylbenzylamine.

o Segregate 4-Methylbenzylamine waste from other chemical waste streams to avoid
incompatible mixtures.[6] It should be stored as a combustible, corrosive hazardous
material.

e Selection of Waste Container:

o Use a dedicated, leak-proof container that is compatible with 4-Methylbenzylamine.
Plastic containers are often preferred over glass for hazardous waste when compatibility is
not an issue.[6]

o Ensure the container has a secure, tightly-fitting lid.
» Waste Accumulation:

o Carefully transfer the 4-Methylbenzylamine waste into the designated container, avoiding
splashes and spills.

o Keep the container closed at all times except when adding waste.

o Store the waste container in a designated hazardous waste storage area that is secure
and accessible only to trained personnel.[7]

o Labeling the Waste Container:
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o Immediately label the waste container with a hazardous waste tag.[6] The label must
include:

The words "Hazardous Waste".[6]

The full chemical name: "4-Methylbenzylamine". Do not use abbreviations.[6]

An accurate estimation of the quantity of the waste.

The date of waste generation.[6]

The location of origin (e.g., laboratory room number).[6]

The name and contact information of the Principal Investigator.[6]

Appropriate hazard pictograms (e.g., corrosive).[6]

e Arranging for Disposal:

o Once the container is full or the waste is ready for disposal, contact your institution's
Environmental Health and Safety (EHS) office or the designated chemical waste manager
to arrange for pickup.[6]

o Do not mix different types of waste in the same container.
Disposal of Empty Containers:

o A container that has held 4-Methylbenzylamine must be treated as hazardous waste unless
properly decontaminated.

o To decontaminate, triple rinse the empty container with a suitable solvent (e.g., ethanol). The
rinsate must be collected and disposed of as hazardous waste.[8]

 Atfter triple rinsing, deface or remove the original label, and the container may then be
disposed of as regular trash.[8]

IV. Disposal Workflow Diagram
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The following diagram illustrates the decision-making process and workflow for the proper

disposal of 4-Methylbenzylamine waste in a laboratory setting.
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Caption: Workflow for the safe disposal of 4-Methylbenzylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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